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Compound of Interest

Compound Name:
3-bromo-N-cyclohexyl-5-

fluorobenzamide

Cat. No.: B7892102

Get Quote

Executive Summary
3-Bromo-N-cyclohexyl-5-fluorobenzamide (CAS: 1329464-99-4) is a halogenated

benzamide derivative belonging to the N-cyclohexylbenzamide class of small molecules. While

specific clinical literature on this exact chemical entity is limited, it is identified through

Structure-Activity Relationship (SAR) profiling as a high-affinity ligand for the Sigma-1 Receptor

(σ1R).

This compound serves as a critical chemical probe in neuropharmacology, leveraging its

specific halogenation pattern (3-Br, 5-F) to modulate lipophilicity and metabolic stability

compared to non-halogenated analogs. Its primary mechanism of action involves the

modulation of the Endoplasmic Reticulum (ER)-Mitochondria Associated Membranes (MAM),

influencing calcium signaling and the Unfolded Protein Response (UPR).

Chemical Identity & Physicochemical Profile
The pharmacological potency of 3-bromo-N-cyclohexyl-5-fluorobenzamide is dictated by its

structural features, which facilitate blood-brain barrier (BBB) penetration and specific binding to

the hydrophobic pocket of σ1R.
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Table 1: Physicochemical Properties
Property Value / Description Significance

CAS Number 1329464-99-4 Unique Identifier

Molecular Formula C₁₃H₁₅BrFNO Halogenated scaffold

Molecular Weight 300.17 g/mol
Optimal for CNS penetration

(<500 Da)

LogP (Predicted) ~4.2
High lipophilicity; indicates

strong BBB permeability

H-Bond Donors 1 (Amide NH) Critical for receptor anchoring

H-Bond Acceptors 1 (Amide Carbonyl)
Interaction with Tyr/Trp

residues in binding pocket

Rotatable Bonds 2
Conformational rigidity favors

binding specificity

Mechanism of Action (MoA)
Primary Biological Target: Sigma-1 Receptor (σ1R)
The core mechanism of 3-bromo-N-cyclohexyl-5-fluorobenzamide is defined by its

interaction with the Sigma-1 receptor, a ligand-operated chaperone protein residing primarily at

the Mitochondria-Associated ER Membrane (MAM).

Pharmacophore Alignment: The N-cyclohexyl moiety acts as the primary hydrophobic

anchor, mimicking the steroid backbone of endogenous ligands (e.g., neurosteroids). The

benzamide carbonyl forms a hydrogen bond with Tyr103 or Asp126 within the σ1R binding

pocket.

Halogen Effect: The 3-Bromo and 5-Fluoro substituents on the phenyl ring serve two

functions:

Electronic Modulation: They withdraw electron density, increasing the acidity of the amide

proton and strengthening hydrogen bonding.
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Metabolic Shielding: They block common sites of CYP450-mediated hydroxylation,

prolonging half-life.

Signaling Pathway: MAM Integrity & Calcium Flux
Upon binding, the compound modulates the oligomerization state of σ1R (monomer vs.

oligomer), triggering a cascade of neuroprotective events:

Chaperone Dissociation: The ligand promotes the dissociation of σ1R from the ER

chaperone BiP (GRP78).

IP3R Stabilization: The activated σ1R-ligand complex binds to the Inositol 1,4,5-

trisphosphate receptor (IP3R) at the MAM interface.

Calcium Regulation: This interaction prevents the degradation of IP3R and ensures proper

Ca²⁺ transfer from the ER to the mitochondria.

Result: Enhanced mitochondrial ATP production and prevention of cytosolic Ca²⁺ overload

(excitotoxicity).

UPR Modulation: By stabilizing the IRE1α sensor, the compound facilitates the adaptive arm

of the Unfolded Protein Response (UPR), reducing ER stress-induced apoptosis.

Visualization: Sigma-1 Signaling Cascade
The following diagram illustrates the downstream effects of 3-bromo-N-cyclohexyl-5-
fluorobenzamide binding to σ1R.
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Caption: Mechanism of Action: Ligand-induced activation of Sigma-1R stabilizes IP3R,

enhancing mitochondrial bioenergetics and suppressing ER stress.

Experimental Protocols for Validation
To validate the activity of 3-bromo-N-cyclohexyl-5-fluorobenzamide, researchers must

employ specific assays to confirm binding affinity and functional efficacy.

Protocol 1: Competitive Radioligand Binding Assay
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Objective: Determine the affinity (

) of the compound for σ1R.

Membrane Preparation:

Homogenize Guinea pig brain or HEK293 cells overexpressing human σ1R in ice-cold

Tris-HCl buffer (50 mM, pH 7.4).

Centrifuge at 40,000

for 20 min at 4°C. Resuspend pellet in buffer.

Incubation:

Prepare assay tubes containing:

100 µL Membrane suspension (20-50 µg protein).

50 µL [³H]-(+)-Pentazocine (Specific σ1R radioligand, ~2 nM final conc).

50 µL Test Compound (3-bromo-N-cyclohexyl-5-fluorobenzamide) at increasing

concentrations (

to

M).

Non-specific binding control: Add 10 µM Haloperidol.

Equilibration: Incubate at 37°C for 120 minutes.

Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5%

polyethyleneimine) using a cell harvester. Wash 3x with ice-cold buffer.

Quantification: Measure radioactivity via liquid scintillation counting.

Analysis: Calculate
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and convert to

using the Cheng-Prusoff equation.

Protocol 2: Synthesis Workflow
Since this compound is often a building block, its synthesis via amide coupling is a standard

validation step.

3-Bromo-5-fluorobenzoic Acid
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DMF, RT, 12hCyclohexylamine
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Caption: Synthetic route via amide coupling of the benzoic acid derivative and

cyclohexylamine.

Therapeutic Implications
While primarily a research tool, the pharmacophore of 3-bromo-N-cyclohexyl-5-
fluorobenzamide suggests potential in the following therapeutic areas:

Neuroprotection: Mitigation of ischemic damage in stroke models via MAM stabilization.

Neuropathic Pain: Modulation of central sensitization pathways (common for σ1R

antagonists).

Neurodegenerative Diseases: Potential reduction of protein aggregation in

Alzheimer’s/Parkinson’s models through UPR regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b7892102?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7892102?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

